Cas no 1466514-89-5 (2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone)

• Product Name: 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone
• CAS No: 1466514-89-5
• MF: C₆H₉BrFNO
• MW: 210.044164419174
• MDL: MFCD31697597
• CID: 4730076
• PubChem ID: 89861522
• Update Time: 2025-07-14

2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone
• 2-Bromo-1-(3-fluoro-3-methylazetidin-1-yl)ethanone
• 2-Bromo-1-(3-fluoro-3-methylazetidin-1-yl)ethan-1-one
• P18137
• SY321358
• DB-163849
• CS-0183980
• 2-Bromo-1-(3-fluoro-3-methyl-1-azetidinyl)ethanone
• SCHEMBL15334892
• PB40731
• BS-43273
• MFCD31697597
• 1466514-89-5

• MDL： MFCD31697597
• Inchi： 1S/C6H9BrFNO/c1-6(8)3-9(4-6)5(10)2-7/h2-4H2,1H3
• InChI Key： ZWYIWYLSVOWJFO-UHFFFAOYSA-N
• SMILES： BrCC(N1CC(C)(C1)F)=O

Computed Properties

• Exact Mass: 208.98515g/mol
• Monoisotopic Mass: 208.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.9

Additional information on 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone

Introduction to 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone (CAS No. 1466514-89-5)

2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone, identified by its CAS number 1466514-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, featuring a unique structural framework that combines a brominated ketone moiety with a fluorinated and methylated azetidine ring. Such structural characteristics make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The significance of 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone lies in its potential applications as a building block for drug discovery. The presence of both bromine and fluorine substituents enhances its reactivity, allowing for further functionalization through various chemical transformations. These modifications are crucial for tailoring the pharmacokinetic and pharmacodynamic properties of the resulting compounds, making them more suitable for therapeutic use.

In recent years, there has been a growing interest in azetidine derivatives due to their diverse biological activities. The fluorine atom, in particular, is known to improve metabolic stability and binding affinity to biological targets. The methyl group at the 3-position of the azetidine ring further contributes to the compound's overall stability and reactivity, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of CAS no. 1466514-89-5 is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, most notably cancer. Therefore, kinase inhibitors represent a major focus area in drug development. The structural features of 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone make it an excellent candidate for designing selective kinase inhibitors.

Recent studies have demonstrated the utility of this compound in generating novel inhibitors targeting specific kinases involved in cancer pathways. For instance, modifications based on 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone have led to the discovery of compounds with potent activity against tyrosine kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These kinases are frequently overexpressed in certain types of cancer and are key drivers of tumor progression.

The fluorine substituent in CAS no. 1466514-89-5 plays a pivotal role in enhancing the binding affinity of these inhibitors to their target enzymes. Fluorine atoms can participate in favorable interactions such as halogen bonding and π-cation interactions, which contribute to improved pharmacological properties. Additionally, the bromine atom provides a handle for further chemical modifications, enabling medicinal chemists to optimize solubility, bioavailability, and metabolic stability.

Another area where 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-yl)ethanone has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial compounds. The structural motif of this compound has been explored in synthesizing derivatives with enhanced activity against resistant bacterial strains.

Research has indicated that derivatives of CAS no. 1466514-89-5 exhibit significant antibacterial properties by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. The combination of bromine and fluorine substituents enhances their ability to disrupt bacterial cell membranes, leading to increased efficacy against multidrug-resistant pathogens.

The versatility of 2-bromo-1-(3-fluoro-3-methyl-azetidin-1-y)ethanone also extends to its application in designing compounds with anti-inflammatory and immunomodulatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease require targeted therapies that modulate immune responses without causing systemic side effects. The structural features of this compound allow for the development of molecules that selectively interact with inflammatory pathways.

Recent preclinical studies have highlighted the potential of derivatives based on CAS no. 1466514-89-5 in reducing inflammation by inhibiting key pro-inflammatory cytokines and enzymes. These findings suggest that such compounds could be developed into novel treatments for chronic inflammatory conditions.

In conclusion, 2-bromo-l-(3-fluoro-l-methyl--zetidin-l-yI)ethanone (CAS no: 14665l4-l89-l5) represents a promising scaffold for pharmaceutical innovation due to its unique structural features and diverse biological activities. Its role as an intermediate in synthesizing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds underscores its importance in modern drug discovery efforts.

The continued exploration of derivatives based on this compound holds great promise for addressing unmet medical needs across various therapeutic areas. As research progresses, it is expected that new applications and functionalities will be uncovered, further solidifying its position as a cornerstone in medicinal chemistry.